![molecular formula C21H15ClF3N3O4 B4067604 2-chloro-3-{4-[2-nitro-4-(trifluoromethyl)phenyl]-1-piperazinyl}naphthoquinone](/img/structure/B4067604.png)
2-chloro-3-{4-[2-nitro-4-(trifluoromethyl)phenyl]-1-piperazinyl}naphthoquinone
Overview
Description
2-chloro-3-{4-[2-nitro-4-(trifluoromethyl)phenyl]-1-piperazinyl}naphthoquinone, also known as TFMQ, is a synthetic compound that has been extensively studied for its potential use in scientific research. TFMQ is a member of the naphthoquinone family and is known for its unique chemical structure and properties.
Scientific Research Applications
Naphthoquinones: Biosynthesis and Biological Roles
Naphthoquinones are a class of compounds with notable biological activities. These compounds are synthesized through specific pathways in plants, algae, and some bacteria. For example, Phylloquinone (Vitamin K1) is a type of naphthoquinone that plays a crucial role in photosynthesis in plants and is essential for blood coagulation, bone, and vascular metabolism in humans (Basset et al., 2017).
Therapeutic Potential and Pharmacological Properties
Naphthoquinones have been identified for their diverse biological properties, including anticancer, antimicrobial, and anti-inflammatory activities. For instance, lawsone and its derivatives, which are naphthoquinone compounds, have shown promising potential for the treatment of various diseases due to their antibacterial, antifungal, antiviral, antitumor, and antiparasitic effects (LÓPEZ LÓPEZ et al., 2014).
Anticancer Applications
Recent developments in naphthoquinone derivatives have highlighted their potential as anticancer agents. Various naphthoquinone derivatives have been found to possess significant anticancer activity, stimulating research in this area to explore their use as therapeutic agents against cancer (Tandon & Kumar, 2013).
properties
IUPAC Name |
2-chloro-3-[4-[2-nitro-4-(trifluoromethyl)phenyl]piperazin-1-yl]naphthalene-1,4-dione |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15ClF3N3O4/c22-17-18(20(30)14-4-2-1-3-13(14)19(17)29)27-9-7-26(8-10-27)15-6-5-12(21(23,24)25)11-16(15)28(31)32/h1-6,11H,7-10H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TUZVCJTWRWJCRK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-])C3=C(C(=O)C4=CC=CC=C4C3=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15ClF3N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-3-{4-[2-nitro-4-(trifluoromethyl)phenyl]piperazin-1-yl}naphthalene-1,4-dione | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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